![molecular formula C11H13BrClNO2S B5880433 1-[(2-bromo-5-chlorophenyl)sulfonyl]piperidine](/img/structure/B5880433.png)
1-[(2-bromo-5-chlorophenyl)sulfonyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(2-bromo-5-chlorophenyl)sulfonyl]piperidine, also known as BCSPI, is a sulfonamide compound that has been widely used in scientific research. This compound is known for its ability to inhibit the activity of certain enzymes and proteins, making it a valuable tool for studying various biochemical and physiological processes.
Mechanism of Action
The mechanism of action of 1-[(2-bromo-5-chlorophenyl)sulfonyl]piperidine involves the binding of the compound to the active site of the target enzyme or protein, thereby blocking its activity. This inhibition can be reversible or irreversible, depending on the specific compound and the target enzyme or protein.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, which can lead to the reduction of intraocular pressure in glaucoma patients. Additionally, this compound has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[(2-bromo-5-chlorophenyl)sulfonyl]piperidine in lab experiments is its ability to selectively inhibit the activity of specific enzymes and proteins, allowing researchers to study their function in greater detail. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for research involving 1-[(2-bromo-5-chlorophenyl)sulfonyl]piperidine, including the development of new compounds with improved selectivity and potency, as well as the study of its potential use in treating various diseases and conditions. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential impact on various physiological processes.
Synthesis Methods
The synthesis of 1-[(2-bromo-5-chlorophenyl)sulfonyl]piperidine involves several steps, including the reaction of piperidine with 2-bromo-5-chlorobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using various techniques such as column chromatography.
Scientific Research Applications
1-[(2-bromo-5-chlorophenyl)sulfonyl]piperidine has been used in a variety of scientific research applications, including the study of enzyme inhibition, protein-protein interactions, and drug discovery. This compound has been shown to be effective in inhibiting the activity of certain enzymes such as carbonic anhydrase and acetylcholinesterase.
properties
IUPAC Name |
1-(2-bromo-5-chlorophenyl)sulfonylpiperidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrClNO2S/c12-10-5-4-9(13)8-11(10)17(15,16)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXYQIECNQQOUOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)Cl)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.